Cas no 1421454-09-2 (2-Chloro-N-[2-(2,3-dihydro-1-benzofuran-5-YL)-2-hydroxyethyl]-6-fluorobenzamide)

• Product Name: 2-Chloro-N-[2-(2,3-dihydro-1-benzofuran-5-YL)-2-hydroxyethyl]-6-fluorobenzamide
• CAS No: 1421454-09-2
• MF: C₁₇H₁₅ClFNO₃
• MW: 335.757307291031
• CID: 5776759
• PubChem ID: 71803442
• Update Time: 2025-05-20

2-Chloro-N-[2-(2,3-dihydro-1-benzofuran-5-YL)-2-hydroxyethyl]-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)-2-HYDROXYETHYL]-6-FLUOROBENZAMIDE
• 2-chloro-N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-6-fluorobenzamide
• AKOS024555473
• 1421454-09-2
• F6414-0103
• 2-Chloro-N-[2-(2,3-dihydro-1-benzofuran-5-YL)-2-hydroxyethyl]-6-fluorobenzamide

• Inchi： 1S/C17H15ClFNO3/c18-12-2-1-3-13(19)16(12)17(22)20-9-14(21)10-4-5-15-11(8-10)6-7-23-15/h1-5,8,14,21H,6-7,9H2,(H,20,22)
• InChI Key： JQXBLGGIYGIQOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NCC(C1C=CC2=C(C=1)CCO2)O)=O)F

Computed Properties

• Exact Mass: 335.0724492g/mol
• Monoisotopic Mass: 335.0724492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-Chloro-N-[2-(2,3-dihydro-1-benzofuran-5-YL)-2-hydroxyethyl]-6-fluorobenzamide

Compound CAS No. 1421454-09-2: 2-Chloro-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-6-fluorobenzamide

The compound with CAS No. 1421454-09-2, named 2-Chloro-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-6-fluorobenzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and material science. This compound is characterized by its complex structure, which includes a benzamide core, a chloro substituent, and a fluorine atom, along with a hydroxyl group and a benzofuran moiety. The combination of these functional groups makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The benzamide core is known for its stability and ability to form hydrogen bonds, which are crucial in drug design. The chloro and fluoro substituents further enhance the molecule's electronic properties, making it suitable for applications in electronics and optoelectronics. Additionally, the benzofuran moiety introduces aromaticity and conjugation, which are essential for light-harvesting applications.

One of the most promising areas of research involving this compound is its application in organic electronics. Scientists have explored its potential as a building block for organic semiconductors due to its high electron mobility and stability under thermal and photochemical conditions. Recent breakthroughs in this field have demonstrated that incorporating such molecules into thin-film transistors can significantly improve device performance.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug discovery. Its unique structure allows for interactions with various biological targets, making it a candidate for treating diseases such as cancer and neurodegenerative disorders. Researchers have also investigated its ability to act as a ligand in metalloenzyme inhibition, which could pave the way for new therapeutic strategies.

The synthesis of 2-Chloro-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-6-fluorobenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled higher yields and better control over the stereochemistry of the product, making it more accessible for large-scale production.

Moreover, the environmental impact of this compound has been a subject of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms and degrades efficiently under aerobic conditions. This makes it an eco-friendly choice for applications in green chemistry.

In conclusion, CAS No. 1421454-09-2 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of materials science and medicine.